Zotepine N-Oxide Zotepine N-Oxide
Brand Name: Vulcanchem
CAS No.: 63720-83-2
VCID: VC0106339
InChI:
SMILES:
Molecular Formula: C₁₈H₁₈ClNO₂S
Molecular Weight: 347.86

Zotepine N-Oxide

CAS No.: 63720-83-2

Cat. No.: VC0106339

Molecular Formula: C₁₈H₁₈ClNO₂S

Molecular Weight: 347.86

* For research use only. Not for human or veterinary use.

Zotepine N-Oxide - 63720-83-2

Specification

CAS No. 63720-83-2
Molecular Formula C₁₈H₁₈ClNO₂S
Molecular Weight 347.86

Introduction

Chemical Synthesis and Analytical Characterization

Synthetic Pathways

Zotepine N-oxide is synthesized through the oxidation of Zotepine using various chemical oxidants. Common reagents employed in this transformation include hydrogen peroxide and m-chloroperbenzoic acid (mCPBA), which facilitate efficient oxidation under controlled conditions. The reaction typically involves:

  • Dissolution of Zotepine in an appropriate solvent such as dichloromethane or acetonitrile.

  • Gradual addition of the oxidizing agent under stirring.

  • Monitoring of the reaction progress using techniques such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

The reaction yields Zotepine N-oxide as a primary product, which can be purified through recrystallization or chromatographic methods.

Analytical Techniques for Characterization

The identification and characterization of Zotepine N-oxide are achieved using advanced analytical techniques:

Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) has been utilized to detect Zotepine N-oxide and its fragmentation patterns .

Nuclear Magnetic Resonance (NMR) Spectroscopy: Proton (1H^1H) and carbon (13C^13C) NMR provide detailed insights into the molecular structure.

Infrared (IR) Spectroscopy: IR spectroscopy confirms the presence of functional groups such as the N-O bond.

High-Performance Liquid Chromatography (HPLC): HPLC is employed for purity assessment and quantification.

Pharmacological Mechanisms

Mechanism of Action

Zotepine N-oxide retains many pharmacological properties of its parent compound due to its structural similarity. It acts primarily as an antagonist at dopamine D2 receptors and serotonin 5-HT2A receptors, mechanisms that are central to its antipsychotic effects. Additionally, it may interact with other neurotransmitter systems, contributing to its therapeutic potential.

Metabolic Pathways

Role in Drug Metabolism

Zotepine undergoes extensive metabolism mediated by cytochrome P450 enzymes (CYP450), particularly CYP3A4 . The formation of Zotepine N-oxide represents one pathway within this metabolic network.

Enzymatic Catalysis

Studies using recombinant human enzymes have demonstrated that CYP3A4 catalyzes both NN-demethylation and SS-oxidation reactions leading to various metabolites, including Zotepine NN-oxide . Other enzymes such as CYP1A2 and CYP2D6 contribute to hydroxylation reactions.

Data Tables: Physical and Chemical Properties

PropertyValue
Molecular FormulaC18H18ClNO2SC_{18}H_{18}ClNO_2S
Molecular Weight347.86 g/mol
CAS Number63720-83-2
Melting PointNot Available
SolubilityLipophilic
Primary Functional GroupsChlorine, Nitrogen Oxide

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